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Compound of Interest

Compound Name: Batatasin V

Cat. No.: B3029431 Get Quote

For the attention of researchers, scientists, and professionals in drug development, this

document provides a comprehensive technical overview of Batatasin V, including its chemical

properties, known biological activities, and detailed experimental methodologies based on

foundational research.

Core Compound Identification
Batatasin V is a naturally occurring phenolic compound. Its fundamental chemical identifiers

are crucial for accurate research and sourcing.

Identifier Value Citation

CAS Number 65817-45-0 [1]

Molecular Formula C17H20O4 [1]

Molecular Weight 288.3 g/mol [1]

Compound Type Phenol

Physical Description Oil [1]

Natural Source

The herbs of Dendrobium

venustum and dormant bulbils

of Chinese yam (Dioscorea

batatas)

[1]
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The primary biological activity documented for Batatasin V is the inhibition of plant growth.

Foundational studies have also explored its effects on cellular respiration and photosynthesis.

Plant Growth Inhibition
Batatasin V has demonstrated inhibitory effects on the germination and growth of various plant

species. Seminal work in the field has quantified these effects.

Summary of Plant Growth Inhibition Studies

Bioassay Test Species Observed Effect

Seed Germination Lettuce (Lactuca sativa) Inhibition of germination

Hypocotyl Elongation Lettuce (Lactuca sativa) Inhibition of elongation

Coleoptile Section Elongation Wheat (Triticum aestivum) Inhibition of elongation

Effects on Photosynthesis and Respiration
Further research has indicated that Batatasin V can interfere with fundamental cellular energy

processes.

Summary of Effects on Cellular Energy Production

Cellular Process System Observed Effect

Photosynthesis
Spinach (Spinacia oleracea)

chloroplasts

Inhibition of CO2-dependent

oxygen evolution and electron

flow from water.

Respiration
Potato (Solanum tuberosum)

mitochondria

Inhibition of oxygen uptake,

both in the presence and

absence of ADP.

It is important to note that while extensive research is available for the related compound

Batatasin III, including its anti-inflammatory and antinociceptive properties, the broader

biological activities of Batatasin V in non-plant systems remain largely unexplored. The known
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activities of Batatasin III may suggest potential, yet unconfirmed, avenues for future

investigation into Batatasin V.

Experimental Protocols
The following methodologies are based on the foundational studies that first characterized the

physiological activities of Batatasin V.

Plant Growth Inhibition Bioassays
1. Lettuce Seed Germination Assay:

Preparation of Test Solutions: Batatasin V is dissolved in a suitable solvent (e.g., DMSO,

acetone) and then diluted to various concentrations with a buffered aqueous solution.

Experimental Setup: Ten lettuce seeds are placed on a filter paper in a petri dish. 2 mL of the

test solution is added to each dish. A control group with the solvent alone is also prepared.

Incubation: The petri dishes are incubated at 25°C in the dark for 48 hours.

Data Collection: The number of germinated seeds is counted, and the percentage of

inhibition is calculated relative to the control.

2. Lettuce Hypocotyl Elongation Assay:

Seed Germination: Lettuce seeds are germinated in the dark on moist filter paper.

Experimental Setup: Seedlings with a hypocotyl length of 2-3 mm are selected and placed in

petri dishes containing filter paper moistened with the test solutions of Batatasin V at

various concentrations.

Incubation: The dishes are incubated at 25°C in the dark for 72 hours.

Data Collection: The length of the hypocotyls is measured, and the percentage of inhibition is

calculated relative to the control group.

3. Wheat Coleoptile Section Elongation Assay:
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Preparation of Coleoptiles: Wheat seeds are germinated in the dark. The coleoptiles are

grown to a length of 20-30 mm. A 4 mm section is cut from the region 3 mm below the tip.

Experimental Setup: The coleoptile sections are floated in a solution containing the test

concentrations of Batatasin V, along with a buffer and a co-factor such as an auxin (e.g.,

IAA).

Incubation: The sections are incubated at 25°C in the dark for 24 hours.

Data Collection: The final length of the coleoptile sections is measured, and the inhibition of

auxin-induced elongation is calculated.

Visualized Experimental Workflow
The following diagram illustrates the general workflow for assessing the plant growth inhibitory

activity of Batatasin V.
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Caption: Workflow for Batatasin V plant growth inhibition bioassays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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